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Compound of Interest

Compound Name: Cyclohexanecarbonyl chloride

Cat. No.: B031017

Cyclohexanecarbonyl Chloride: Technical Support
Center

This guide provides essential safety information, handling procedures, and emergency
protocols for researchers, scientists, and drug development professionals working with
cyclohexanecarbonyl chloride.

Frequently Asked Questions (FAQs)

Q1: What is cyclohexanecarbonyl chloride and what are its primary hazards?

Cyclohexanecarbonyl chloride (CAS No. 2719-27-9) is a colorless to pale yellow liquid used
as an acylating agent in organic synthesis.[1] It is a versatile reagent in medicinal chemistry,
materials science, and agricultural science.[2] The primary hazards associated with this
chemical are:

o Corrosive: It causes severe skin burns and serious eye damage.[3][4]
o Harmful if Swallowed: It is classified as acutely toxic if ingested.[4]

o Respiratory Irritant: Vapors and fumes can cause respiratory irritation and are destructive to
the mucous membranes and upper respiratory tract.[3]
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o Moisture Sensitive: It reacts with water, including moisture in the air, to produce toxic and
corrosive gases like hydrogen chloride.[1][5]

e Combustible: It is a combustible liquid and can form explosive mixtures with air upon intense
heating.[4][6]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling
cyclohexanecarbonyl chloride?

Due to its corrosive nature, comprehensive PPE is required. Always use:
e Eye and Face Protection: Chemical goggles or safety glasses with a face shield.[3]
o Hand Protection: Chemical-resistant gloves (e.g., nitrile gloves).[3]

o Body Protection: A lab coat or chemical-resistant apron. For larger quantities or increased
risk of splashing, chemical-resistant coveralls are recommended.[3][4]

» Respiratory Protection: In case of inadequate ventilation or when vapors are present, use an
approved respirator (e.g., a dust mask type N95 for US standards or equivalent).[6]

o Footwear: Closed-toe shoes are mandatory.[3]
Q3: What are the correct storage procedures for cyclohexanecarbonyl chloride?
Proper storage is critical to maintain stability and prevent hazardous reactions.

o Temperature: Store in a cool, dry, well-ventilated area, specifically in an explosion-proof
refrigerator at a temperature between 2-8 °C.[3]

o Container: Keep the container tightly closed and sealed to prevent moisture contact.[4][6]
 Inert Atmosphere: Store the contents under an inert gas like nitrogen.[3][4]

e Location: Store in a designated corrosives area away from incompatible materials and
sources of ignition.[4][6] The storage area should be locked up.[4]

Q4: What substances are incompatible with cyclohexanecarbonyl chloride?
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Avoid contact with the following materials to prevent violent reactions or the release of
hazardous products:

Water and moisture[3]

Strong bases|[3][4]

Alcohols[3]

Strong oxidizing agents[3][4]

Alkalis[6]

Q5: How should | respond to an accidental spill?

For small spills, follow these steps:

o Evacuate non-essential personnel and ensure adequate ventilation.[3]

o Eliminate all ignition sources.[3]

o Wearing appropriate PPE, contain the spill using a dike of inert, non-combustible absorbent
material like clay, sand, or vermiculite.[3][7] Do not use combustible materials like sawdust.

[7]

o Apply the absorbent material starting from the outside and working inward to completely
cover the liquid.[7]

o Carefully sweep or shovel the absorbed material into a suitable, labeled, and closed
container for disposal.[3]

e Use non-sparking tools and explosion-proof equipment during cleanup.[3]

¢ Ventilate the area and wash the spill site after material pickup is complete.

Q6: What are the first aid measures in case of exposure?

Immediate action is crucial.
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if possible. Seek immediate medical attention.[3][4]

» Skin Contact: Take off all contaminated clothing immediately. Wash the affected skin with
plenty of soap and water. Seek immediate medical attention.[3][4]

« Inhalation: Move the person to fresh air and keep them comfortable for breathing. If
breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical
attention.[3][4]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[3][4]

Q7: How must cyclohexanecarbonyl chloride waste be disposed of?

Dispose of contents and containers in accordance with local, state, and federal regulations.
This should be done through a licensed waste disposal company.[3][5] Handle empty
containers with care as they may contain flammable residual vapors.[3]

Q8: What are the fire hazards and recommended extinguishing agents?
Cyclohexanecarbonyl chloride is a combustible liquid.[4]

o Fire Hazards: Thermal decomposition can produce toxic gases like carbon oxides and
hydrogen chloride.[3] Containers may explode if heated.[3]

o Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, or dry chemical
powder.[3] A water spray can be used to cool exposed containers, but a direct water jet
should not be used.[6]

Troubleshooting Guide

Problem: | noticed the liquid has turned a darker yellow/brown. Is it still usable?

o Cause: Discoloration can indicate decomposition, likely due to exposure to moisture or other
contaminants. The chemical reacts with water, which can lead to the formation of
cyclohexanecarboxylic acid and hydrogen chloride gas, potentially causing pressure buildup
and product degradation.
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» Solution: While a slight color change might not affect all reactions, significant discoloration
suggests contamination. It is safer to assume the reagent's purity is compromised. Dispose
of the material according to proper waste disposal protocols. To prevent this, always store
under an inert atmosphere and ensure containers are tightly sealed.[3][4]

Problem: | can smell a sharp, acidic odor near the storage area.

o Cause: A sharp odor likely indicates a leak or escaping vapor, which is corrosive and a
respiratory irritant. This could be due to an improperly sealed container or decomposition
releasing hydrogen chloride gas.[3]

e Solution: Do not enter the area without appropriate respiratory protection. Ensure the area is
well-ventilated.[3] Wearing full PPE, check the container for leaks or damage. If the container
is compromised, perform a spill cleanup and transfer the material to a new, appropriate
container if safe to do so. If the cap is loose, tighten it in a fume hood.

Data Presentation

Table 1: Physical and Chemical Properties of Cyclohexanecarbonyl Chloride

Property Value Source(s)
CAS Number 2719-27-9 [3][8]
Molecular Formula C7H11CIO [1]8]

Clear, colorless to straw-
Appearance o [8]
colored liquid

Boiling Point 180-184 °C at 760 mmHg [8]
Melting Point 29 °C [8]
Flash Point 66 °C (150.8 °F) - Closed Cup [6]
Density 1.096 - 1.105 g/cm3 at 25 °C [8]
Storage Temperature 2-8°C [3]
Water Solubility Hydrolyzes (reacts with water) [8]
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Experimental Protocols

Protocol 1: General Safe Handling Procedure

Preparation: Before starting, ensure an emergency eye wash station and safety shower are
accessible.[3] Read the Safety Data Sheet (SDS) thoroughly.

Work Area: Conduct all work in a well-ventilated chemical fume hood.[3]

PPE: Don appropriate PPE, including chemical splash goggles, a face shield, chemical-
resistant gloves, and a lab coat.[3]

Handling: Ground all equipment to prevent static discharge.[3] Use non-sparking tools.[3]
Avoid breathing vapors, mists, or fumes.[3]

Dispensing: When transferring the liquid, do so slowly to minimize splashing. Keep the
container closed when not in use.[3]

Post-Handling: After handling, wash hands and any exposed skin thoroughly.[3][4]

Cleanup: Clean the work area and decontaminate any equipment used. Dispose of any
contaminated materials (e.g., pipette tips, gloves) as hazardous waste.

Protocol 2: Small-Scale Spill Cleanup ( < 100 mL)

Alert & Evacuate: Alert personnel in the immediate area. Evacuate if necessary.
Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.
Control Ignition Sources: Immediately turn off any nearby heat or ignition sources.[4]

Don PPE: Wear, at a minimum, double-layered nitrile gloves, chemical splash goggles, a
face shield, and a chemical-resistant apron. If ventilation is poor, use a respirator.[4]

Contain Spill: Create a dike around the spill using a dry, inert absorbent material such as
vermiculite, clay, or sand.[3][7]

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2200%2F2216-5-06.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2200%2F2216-5-06.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2200%2F2216-5-06.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2200%2F2216-5-06.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2200%2F2216-5-06.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2200%2F2216-5-06.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2200%2F2216-5-06.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2200%2F2216-5-06.pdf
https://www.fishersci.com/store/msds?partNumber=AC169051000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC169051000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC169051000&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2200%2F2216-5-06.pdf
https://www.northindustrial.net/blog/spillage-occurs-here-s-what-to-do
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

o Absorb Spill: Gently cover the spill with the absorbent material, working from the outside in.
[7] Allow the material to be fully absorbed.

o Collect Waste: Using non-sparking tools, carefully scoop the absorbed material into a clearly
labeled, sealable container for hazardous waste.[3]

o Decontaminate: Wipe the spill area with a suitable solvent (e.g., isopropanol), followed by
soap and water, collecting all cleaning materials for hazardous waste disposal.

» Dispose: Dispose of the sealed waste container and all contaminated PPE according to
institutional and regulatory guidelines.[5]

Visualizations
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1. Preparation
- Review SDS
- Verify fume hood function
- Check emergency equipment

2. Don PPE
- Goggles & Face Shield
- Resistant Gloves
- Lab Coat

3. Chemical Handling

- Work in fume hood

- Ground equipment
- Dispense slowly

Proceed

4. Experimental Use
- Keep container closed
- Avoid incompatibles

Experiment Complete

5. Post-Experiment Cleanup
- Decontaminate glassware
- Clean work surface

6. Waste Disposal
- Segregate hazardous waste
- Label container correctly

7. Remove PPE & Wash
- Remove gloves last
- Wash hands thoroughly

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling of cyclohexanecarbonyl chloride.
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Caption: Decision logic for emergency response to incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe handling and storage procedures for
cyclohexanecarbonyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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